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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2-tert-butylaniline (CAS No. 6310-21-0), a key intermediate in pharmaceutical synthesis.[1]
Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical Identification and Physical Properties

Proper identification and understanding of the physical characteristics of 2-tert-butylaniline
are fundamental for its safe handling.

Identifier Value

Chemical Name 2-tert-Butylaniline[2]
o-tert-Butylaniline, 2-(1,1-

Synonyms

Dimethylethyl)benzenamine

CAS Number 6310-21-0[2]
EC Number 228-634-5[2]
Molecular Formula C10H15NI[2]
Molecular Weight 149.23 g/mol [2]
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Physical Property

Value

Appearance Clear light yellow to red-brown liquid[3]
Melting Point -60 °C[4]

Boiling Point 123-124 °C at 17 mmHg[4]

Density 0.957 g/mL at 25 °C[4]

Flash Point 102 °C (closed cup)

Refractive Index

n20/D 1.545[4]

Hazard Identification and GHS Classification

2-tert-Butylaniline is classified as a hazardous substance. Understanding its specific hazards

is crucial for risk assessment and the implementation of appropriate safety measures.

Hazard Class

Hazard Category Hazard Statement

Skin Irritation

Category 2

H315: Causes skin irritation

Eye Irritation

Category 2

H319: Causes serious eye

irritation
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) system) irritation

Signal Word: Warning

Experimental Safety Protocols

The hazard classifications of 2-tert-butylaniline are determined by standardized experimental

protocols. The following are summaries of the OECD guidelines relevant to the identified

hazards.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
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This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

e Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm?2) of an albino rabbit.[5][6] Untreated skin serves as a control. The
exposure period is typically 4 hours, after which the substance is removed.[5]

o Methodology:

o A weight-of-the-evidence analysis of existing data is performed first to avoid unnecessary
animal testing.[7]

o The test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a shaved patch of
skin and covered with a gauze patch.[5]

o Observations for erythema (redness) and edema (swelling) are made at 1, 24, 48, and 72
hours after application and periodically for up to 14 days.[5]

o The severity of the skin reactions is scored, and the reversibility of the effects is evaluated.

[5]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause eye irritation or damage.

e Principle: A single dose of the test substance is applied into the conjunctival sac of one eye
of an albino rabbit, with the other eye serving as an untreated control.[8]

e Methodology:

o A sequential testing strategy, starting with in vitro methods, is recommended to minimize
animal use.[9]

o For the in vivo test, a single animal is initially tested.[8] If severe effects are not observed,
up to two additional animals may be used for confirmation.[8]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[8] Observations
include the cornea, iris, and conjunctiva, and are scored according to a standardized
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system. The observation period can extend up to 21 days to assess reversibility.[10]

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose
Procedure

This guideline is used to assess the acute oral toxicity of a substance.

e Principle: The test involves a stepwise procedure where groups of animals of a single sex
(typically female rats) are given a fixed dose of the substance.[11] The aim is to identify a
dose that causes evident toxicity without mortality.[11]

o Methodology:

o The test begins with a sighting study to determine the appropriate starting dose, usually
from fixed levels of 5, 50, 300, and 2000 mg/kg.[11][12]

o The substance is administered orally in a single dose to a small group of animals.[11]

o Animals are observed for signs of toxicity and mortality for up to 14 days.[9] Body weight is
measured weekly.[11]

o Based on the outcome, the dose for the next group is adjusted up or down until the dose
causing evident toxicity or no effects at the highest dose is identified.[11]

Handling Precautions and Personal Protective
Equipment (PPE)

A systematic approach to handling 2-tert-butylaniline is essential to minimize exposure and
ensure safety.
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Engineering Controls

Use in a well-ventilated area,
preferably a chemical fume hood.

Personal Protectiv‘"’ Equipment (PPE)

Wear:
- Chemical-resistant gloves (e.g., Nitrile)
- Safety goggles or face shield
- Laboratory coat

Safe Handling Practices

T Avoid contact with skin, eyes, and clothing.
If ventilation is .
use a suitable respirator. Do not breathe vapors or mist.
3 Wash thoroughly after handling.

Storage
A J

Keep container tightly closed.
Store in a cool, dry, and well-ventilated place.

EmergencyProcedures_Start

\ First Aid:
- Skin: Wash with soap and water.
- Eyes: Rinse with water for 15 mins.
- Inhalation: Move to fresh air.
- Ingestion: Do NOT induce vomiting.
Seek medical attention.

Emergency Procedures

Fire: Use dry chemical, CO2, or alcohol-resistant foam.

Spill: Absorb with inert material and dispose of properly. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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